![molecular formula C23H24N4O4S B5563710 N-[3-(1H-1,2,3-benzotriazol-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzenesulfonamide](/img/structure/B5563710.png)
N-[3-(1H-1,2,3-benzotriazol-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule that contains several functional groups, including a benzotriazole, a hydroxypropyl group, a methoxyphenyl group, and a methylbenzenesulfonamide .
Synthesis Analysis
While specific synthesis methods for this compound were not found, compounds with similar functional groups are often synthesized through various organic reactions. For instance, benzotriazole derivatives can be synthesized through copper (I) catalyzed azide-alkyne cycloaddition reaction .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple functional groups. Benzotriazole is a heterocyclic compound consisting of two fused rings, a benzene ring and a triazole ring . The hydroxypropyl, methoxyphenyl, and methylbenzenesulfonamide groups would add further complexity to the structure.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Benzotriazole is a solid at room temperature and has a molecular weight of 119.124 Da .Scientific Research Applications
Photodynamic Therapy Applications
The synthesis and characterization of new zinc phthalocyanines substituted with benzotriazolyl benzenesulfonamide derivatives have shown promising applications in photodynamic therapy. These compounds exhibit excellent fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II photodynamic therapy mechanisms used in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Anticancer and Antimicrobial Activities
Mixed-ligand copper(II)-sulfonamide complexes, including derivatives of benzotriazolyl benzenesulfonamides, have been studied for their DNA binding, DNA cleavage, genotoxicity, and anticancer activities. These complexes exhibit significant antiproliferative activity against yeast and human tumor cells, indicating their potential as effective anticancer agents (González-Álvarez et al., 2013).
Enzyme Inhibition and Bioactivity Studies
Newly synthesized benzotriazolyl benzenesulfonamide derivatives have been evaluated for their anti-HIV, antifungal activities, and enzyme inhibition effects. Some compounds showed promising results, indicating their potential therapeutic applications in treating HIV, fungal infections, and as enzyme inhibitors (Zareef et al., 2007).
Environmental Applications
Research into the extraction and detection of benzotriazoles, benzothiazoles, and benzenesulfonamides from soil samples highlights the environmental relevance of benzotriazolyl benzenesulfonamide derivatives. These studies aim at understanding the environmental impact and distribution of such compounds, given their widespread industrial and household uses (Speltini et al., 2016).
properties
IUPAC Name |
N-[3-(benzotriazol-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O4S/c1-17-7-13-21(14-8-17)32(29,30)27(18-9-11-20(31-2)12-10-18)16-19(28)15-26-23-6-4-3-5-22(23)24-25-26/h3-14,19,28H,15-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYYMHZAIHIITQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(CN2C3=CC=CC=C3N=N2)O)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Benzotriazol-1-yl-2-hydroxy-propyl)-N-(4-methoxy-phenyl)-4-methyl-benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.